Cas no 1361647-73-5 (4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl
• CAS No: 1361647-73-5
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4995461
• Update Time: 2025-05-20

4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-10-6-5-9(11(15)12(10)16)7-1-3-8(4-2-7)19-13(17)18/h1-6,13H
• InChI Key： YOZRVTKKBBBIFV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl

Introduction to 4'-(Difluoromethoxy)-2,3,4-Trichlorobiphenyl (CAS No. 1361647-73-5)

4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl (CAS No. 1361647-73-5) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of polychlorinated biphenyls (PCBs), which are known for their stability and resistance to chemical degradation. However, unlike traditional PCBs, 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl incorporates difluoromethoxy and trichloro substituents, which significantly alter its chemical behavior and biological activity.

The synthesis of 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl. This method not only reduces the use of hazardous reagents but also minimizes waste generation, making it a more sustainable approach.

In terms of its physical and chemical properties, 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl exhibits high thermal stability and low solubility in water. These properties make it an attractive candidate for various industrial applications, including as a stabilizer in polymer formulations and as a component in electronic materials. Additionally, its low volatility ensures that it remains stable under a wide range of environmental conditions.

The biological activity of 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl has been the subject of several recent studies. Research conducted at the University of California, Los Angeles (UCLA) investigated the compound's potential as a modulator of cellular signaling pathways. The study found that 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl can selectively bind to specific receptors on cell membranes, thereby influencing signal transduction processes. This property could be harnessed for developing new therapeutic agents for diseases characterized by aberrant signaling pathways.

In the pharmaceutical industry, 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl is being explored as a potential lead compound for drug development. Its unique structure allows it to interact with multiple biological targets simultaneously, which could lead to more effective and multifaceted treatments. For example, preliminary studies have shown that 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The environmental impact of 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl is another area of active research. While traditional PCBs are known to persist in the environment and bioaccumulate in living organisms, the introduction of difluoromethoxy groups may alter these properties. A study published in Environmental Science & Technology in 2020 investigated the biodegradability and ecotoxicity of 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl. The results indicated that this compound is less persistent than conventional PCBs and exhibits lower toxicity to aquatic organisms. These findings suggest that it may be a safer alternative for certain industrial applications.

In conclusion, 4'-(Difluoromethoxy)-2,3,4-trichlorobiphenyl (CAS No. 1361647-73-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure endows it with properties that make it suitable for applications ranging from polymer stabilization to pharmaceutical development. Ongoing research continues to uncover new insights into its behavior and potential uses, further solidifying its importance in modern chemistry and related disciplines.